Cas no 559-14-8 (Perfluorooctene-1)

Perfluorooctene-1 Properties

Names and Identifiers

• 1-Octene,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-
• 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluorooct-1-ene
• PERFLUOROOCT-1-ENE
• Perfluorooctene-1
• EINECS 209-202-5
• Hexadecafluor-oct-1-en
• hexadecafluoro-oct-1-ene
• PC3331
• perfluoro-1-octene
• SCHEMBL161264
• MS-20357
• 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-1-octene
• NS00019136
• 1-Octene, 1,1,2,3,3,4,4,5,5,6,6,7,7,8,8,8-hexadecafluoro-
• AKOS016015988
• 559-14-8
• FT-0676897
• MFCD00236708
• DTXSID40204489
• perfluorooctene
• A830856
• STL555844
• hexadecafluorooct-1-ene
• BBL102045
• +Expand

• MDL： MFCD00236708
• InChIKey： YCBPKOZNGFQMPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8F16/c9-1(2(10)11)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)24
• SMILES： C(=C(F)F)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 399.97400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 399.974
• Heavy Atom Count: 24
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 5.80280
• PSA: 0.00000
• Refractive Index: 1.272
• Boiling Point: 105°C
• Flash Point: 29.6°C
• Density: 1.658